Cas no 952753-59-2 (2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile)

• Product Name: 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
• CAS No: 952753-59-2
• MF: C₁₀H₆FN₃S
• MW: 219.238143444061
• MDL: MFCD24642255
• CID: 4661451
• PubChem ID: 83535263
• Update Time: 2025-06-11

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-fluorophenyl)thiazole-5-carbonitrile
• 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
• 5-Thiazolecarbonitrile, 2-amino-4-(4-fluorophenyl)-
• 2-Amino-4-(4-fluorophenyl)-5-thiazolecarbonitrile (ACI)
• BYCWHBXYLJAAEH-UHFFFAOYSA-N
• 952753-59-2
• BS-44423
• 2-Amino-4-(4-fluorophenyl)-5-thiazolecarbonitrile
• 2-Amino-4-(4-fluoro-phenyl)-thiazole-5-carbonitrile
• DB-181968
• SCHEMBL1852196
• CS-0052060
• P18256

• MDL： MFCD24642255
• Inchi： 1S/C10H6FN3S/c11-7-3-1-6(2-4-7)9-8(5-12)15-10(13)14-9/h1-4H,(H2,13,14)
• InChI Key： BYCWHBXYLJAAEH-UHFFFAOYSA-N
• SMILES： N#CC1=C(C2C=CC(F)=CC=2)N=C(N)S1

Computed Properties

• Exact Mass: 219.02664654g/mol
• Monoisotopic Mass: 219.02664654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile

Comprehensive Overview of 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2)

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, researchers are actively exploring the potential of thiazole derivatives like this one.

The molecular structure of 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile includes a fluorophenyl group, which enhances its lipophilicity and metabolic stability—a critical factor in drug design. The presence of an amino group and a carbonitrile moiety further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions.

In the context of current research trends, CAS No. 952753-59-2 is often discussed alongside topics like structure-activity relationships (SAR) and fragment-based drug discovery. These methodologies are pivotal in modern drug development, where efficiency and precision are paramount. The compound’s fluorinated aromatic ring also ties into the broader exploration of fluorine in medicinal chemistry, a hot topic due to fluorine’s ability to modulate pharmacokinetic properties.

From a synthetic perspective, 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile can be prepared via cyclization reactions involving 4-fluorophenyl precursors and cyanothioacetamide. Its purity and stability are crucial for downstream applications, prompting advancements in analytical techniques such as HPLC and LC-MS for quality control. Researchers frequently search for optimized synthesis protocols and scalable production methods to meet industrial demands.

The compound’s relevance extends to computational chemistry, where in silico models predict its interactions with biological targets. This aligns with the rise of AI-driven drug discovery, a trending topic in scientific communities. Additionally, its potential role in crop protection formulations has sparked interest in agrochemical innovation, addressing global food security challenges.

In summary, 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2) exemplifies the intersection of traditional organic synthesis and cutting-edge research. Its multifaceted applications—from drug development to sustainable agriculture—make it a compound of enduring significance. As scientific inquiries evolve, this thiazole derivative will likely remain a focal point for breakthroughs in chemistry and life sciences.